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Compound of Interest

(3-Amino-2-
Compound Name:

methylphenyl)methanol

Cat. No.: B104730

Technical Guide: (3-Amino-2-
methylphenyl)methanol

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for the chemical compound (3-Amino-2-
methylphenyl)methanol. The information is intended to support research and development
activities.

Chemical Identity and Properties

(3-Amino-2-methylphenyl)methanol, also known as 3-Amino-2-methylbenzyl alcohol, is a
substituted aromatic alcohol. Its key identifiers and physicochemical properties are summarized
below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b104730?utm_src=pdf-interest
https://www.benchchem.com/product/b104730?utm_src=pdf-body
https://www.benchchem.com/product/b104730?utm_src=pdf-body
https://www.benchchem.com/product/b104730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Citation(s)

Molecular Formula CsH11NO [1112][3]

Molecular Weight 137.18 g/mol [1][3]14]
(3-amino-2-

IUPAC Name [1]
methylphenyl)methanol

CAS Number 83647-42-1 [1][3]
3-Amino-2-methylbenzyl

Synonyms [11[3]
alcohol

UVYZMIMDIMWDNJ-
InChl Key [1][2]
UHFFFAOYSA-N

Canonical SMILES CC1=C(C=CC=C1N)CO [1][2]

Monoisotopic Mass 137.084063974 Da [1]

Experimental Protocols and Biological Activity

Detailed experimental protocols, such as synthesis methods or its use in biological assays, are
not extensively available in the provided search results. One source mentions its use as a
starting material in a chemical synthesis, but a detailed protocol for its own preparation or
biological application is not described.[5] Similarly, there is no information available regarding
its involvement in specific signaling pathways.

Logical Workflow for Compound Characterization

While specific experimental data for (3-Amino-2-methylphenyl)methanol is not available, a
general workflow for the characterization of a novel chemical compound in a drug discovery
context is presented below. This diagram illustrates the logical progression from initial synthesis
to biological evaluation.
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General Workflow for Novel Compound Characterization
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Caption: Logical workflow for the characterization and development of a novel chemical
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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